![molecular formula C17H10F3N5O2 B2767217 5-{[(E)-2-furylmethylidene]amino}-6-imino-2-oxo-1-[3-(trifluoromethyl)phenyl]-1,2,3,6-tetrahydro-4-pyrimidinecarbonitrile CAS No. 1020252-46-3](/img/structure/B2767217.png)
5-{[(E)-2-furylmethylidene]amino}-6-imino-2-oxo-1-[3-(trifluoromethyl)phenyl]-1,2,3,6-tetrahydro-4-pyrimidinecarbonitrile
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
5-{[(E)-2-furylmethylidene]amino}-6-imino-2-oxo-1-[3-(trifluoromethyl)phenyl]-1,2,3,6-tetrahydro-4-pyrimidinecarbonitrile is a useful research compound. Its molecular formula is C17H10F3N5O2 and its molecular weight is 373.295. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Synthesis of Heterocyclic Compounds
Heterocyclic compounds, including pyrimidines and fused pyrimidine derivatives, are synthesized through various chemical reactions involving furyl-based compounds. These synthesis methods contribute to the development of compounds with potential antimicrobial and antitubercular activities. For example, novel pathways have been explored to create pyrimidine and fused pyrimidine derivatives starting from 2-hydroxy- and 2-mercapto-3,4-dihydro-4-oxo-6-(furyl)-pyrimidine-5-carbonitriles. These compounds serve as precursors for further chemical modifications, leading to a variety of heterocyclic compounds with potential biological activities (Ahmed et al., 2003).
Antimicrobial and Antitubercular Activity
Some newly synthesized pyrimidine derivatives exhibit significant in vitro antitubercular activity against Mycobacterium tuberculosis H37Rv and antimicrobial activity against various bacterial and fungal strains. This suggests that such compounds could be explored further for their therapeutic potential in treating infectious diseases (Kamdar et al., 2011).
Synthesis of Fused Heterocyclic Compounds
Fused heterocyclic compounds are synthesized using furyl-based precursors, leading to the creation of novel chemical entities. These entities are explored for their biological activities, including antibacterial properties, showcasing the versatility of furyl compounds in the synthesis of biologically active molecules (Hassaneen & Gomaa, 2015).
Applications in Biological Studies
The synthesis of trifluoromethylated analogues of 4,5-dihydroorotic acid from pyrimidin-2(1H)-ones, including those with furyl groups, highlights the compound's utility in biological studies. These analogues have potential applications in medicinal chemistry, especially in the development of drugs with improved pharmacological profiles (Sukach et al., 2015).
Properties
IUPAC Name |
6-amino-5-(furan-2-ylmethylideneamino)-2-oxo-1-[3-(trifluoromethyl)phenyl]pyrimidine-4-carbonitrile |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H10F3N5O2/c18-17(19,20)10-3-1-4-11(7-10)25-15(22)14(13(8-21)24-16(25)26)23-9-12-5-2-6-27-12/h1-7,9H,22H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GEIAUGADBYGFBI-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC(=C1)N2C(=C(C(=NC2=O)C#N)N=CC3=CC=CO3)N)C(F)(F)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H10F3N5O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
373.29 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.